molecular formula C15H20N2O3S B2448025 (E)-4-(Dimethylamino)-N-(2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-yl)but-2-enamide CAS No. 2411337-34-1

(E)-4-(Dimethylamino)-N-(2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-yl)but-2-enamide

Cat. No. B2448025
M. Wt: 308.4
InChI Key: KFDZIIFIPZHCQU-VMPITWQZSA-N
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Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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properties

IUPAC Name

(E)-4-(dimethylamino)-N-(2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-yl)but-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O3S/c1-17(2)9-5-8-15(18)16-14-11-21(19,20)10-12-6-3-4-7-13(12)14/h3-8,14H,9-11H2,1-2H3,(H,16,18)/b8-5+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KFDZIIFIPZHCQU-VMPITWQZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC=CC(=O)NC1CS(=O)(=O)CC2=CC=CC=C12
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C/C=C/C(=O)NC1CS(=O)(=O)CC2=CC=CC=C12
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-4-(Dimethylamino)-N-(2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-yl)but-2-enamide

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